Molecular structure and weight of Lithium 2-(3-methyloxetan-3-yl)acetate
Molecular structure and weight of Lithium 2-(3-methyloxetan-3-yl)acetate
An In-Depth Technical Guide to Lithium 2-(3-methyloxetan-3-yl)acetate
Abstract
This technical guide provides a comprehensive overview of Lithium 2-(3-methyloxetan-3-yl)acetate, a heterocyclic building block of significant interest in medicinal chemistry and drug discovery. The document details the molecule's structure, molecular weight, and physicochemical properties. A proposed synthetic pathway and detailed experimental protocols for its preparation and characterization are presented. Furthermore, this guide explores the strategic application of the 3-methyloxetane motif in drug design, focusing on its role as a bioisostere to enhance critical pharmacokinetic and pharmacodynamic properties. This guide is intended for researchers, scientists, and professionals in the field of drug development seeking to leverage this versatile compound in their research endeavors.
Introduction: The Oxetane Moiety in Modern Drug Discovery
The oxetane ring, a four-membered cyclic ether, has garnered substantial attention in medicinal chemistry programs as a valuable structural motif.[1][2] Characterized by its significant ring strain (approx. 106 kJ·mol⁻¹), the oxetane moiety is a compact, polar, and three-dimensional scaffold that can profoundly influence the properties of a parent molecule.[1] Unlike its carbocyclic analogue, cyclobutane, the presence of the oxygen atom renders the oxetane ring relatively planar and imparts a distinct dipole moment.[1]
In drug design, oxetanes are frequently employed as bioisosteric replacements for common functional groups such as gem-dimethyl and carbonyl groups.[1][2][3][4] This substitution can lead to marked improvements in key drug-like properties, including:
-
Aqueous Solubility: The polarity of the oxetane oxygen can enhance interactions with water, often improving the solubility of poorly soluble compounds.[1][2]
-
Metabolic Stability: The strained ring is often more resistant to metabolic degradation by cytochrome P450 enzymes compared to more conventional groups.[1]
-
Lipophilicity: Incorporation of an oxetane can modulate a compound's lipophilicity (LogP), which is a critical parameter for cell permeability and overall pharmacokinetics.[1]
-
P-glycoprotein (P-gp) Efflux: Strategic placement of oxetane motifs has been shown to mitigate P-gp efflux, a common mechanism of drug resistance.[1]
Given these advantages, oxetane-containing building blocks like Lithium 2-(3-methyloxetan-3-yl)acetate are valuable tools for fine-tuning the Absorption, Distribution, Metabolism, and Excretion (ADME) profiles of therapeutic candidates.[1]
Molecular Structure and Physicochemical Properties
Molecular Structure and Formula
Lithium 2-(3-methyloxetan-3-yl)acetate is the lithium salt of 2-(3-methyloxetan-3-yl)acetic acid. The structure consists of an acetate group where the alpha-carbon is attached to the C3 position of a 3-methyloxetane ring.
-
Molecular Formula: C₆H₉LiO₃[5]
-
Canonical SMILES: CC1(COC1)CC(=O)[O-].[Li+]
-
InChI Key: CWBDORJPANBOOX-UHFFFAOYSA-N (for the parent acid)[5]
Caption: 2D Structure of Lithium 2-(3-methyloxetan-3-yl)acetate
Molecular Weight and Properties
The fundamental properties of the molecule are summarized in the table below. The data for the parent acid are derived from public chemical databases, and the properties of the lithium salt are calculated therefrom.
| Property | Value | Source |
| Parent Acid | ||
| IUPAC Name | 2-(3-methyloxetan-3-yl)acetic acid | [5] |
| Molecular Formula | C₆H₁₀O₃ | [5] |
| Molecular Weight | 130.14 g/mol | [5] |
| Monoisotopic Mass | 130.06299 Da | [5] |
| Lithium Salt | ||
| IUPAC Name | Lithium 2-(3-methyloxetan-3-yl)acetate | |
| Molecular Formula | C₆H₉LiO₃ | [5] |
| Molecular Weight | 136.08 g/mol | Calculated |
| Appearance | Expected to be a white to off-white crystalline solid | [6][7] |
| Solubility | Expected to be moderately to highly soluble in water | [6] |
Synthesis and Characterization
Proposed Synthetic Pathway
The synthesis of Lithium 2-(3-methyloxetan-3-yl)acetate can be logically achieved via a two-step process starting from a suitable precursor, methyl 2-(3-methyloxetan-3-yl)acetate. This involves the saponification (hydrolysis) of the methyl ester to the parent carboxylic acid, followed by neutralization with a lithium base to form the final salt. This method is a standard and reliable procedure for converting esters to their corresponding carboxylate salts.[2]
Caption: Synthetic workflow for the target compound.
Experimental Protocol: Synthesis of 2-(3-methyloxetan-3-yl)acetic Acid
This protocol describes the hydrolysis of the methyl ester precursor. The choice of lithium hydroxide (LiOH) as the base is strategic, as it allows for a direct path to the lithium salt in the subsequent step, although other bases like NaOH could also be used.[2]
-
Reaction Setup: To a solution of methyl 2-(3-methyloxetan-3-yl)acetate (1.0 eq) in a mixture of tetrahydrofuran (THF) and water (e.g., a 3:1 ratio), add lithium hydroxide monohydrate (1.5 eq).
-
Reaction Execution: Stir the resulting mixture vigorously at room temperature.
-
Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), observing the disappearance of the starting ester. The reaction is typically complete within 2-4 hours.
-
Workup: Once the starting material is consumed, concentrate the reaction mixture under reduced pressure to remove the THF. Dilute the remaining aqueous solution with water.
-
Purification: Wash the aqueous layer with a non-polar organic solvent (e.g., diethyl ether or ethyl acetate) to remove any unreacted starting material or non-acidic impurities.
-
Isolation: Carefully acidify the aqueous layer to a pH of ~2-3 using 1M HCl. The carboxylic acid product may precipitate or can be extracted with an organic solvent like ethyl acetate (3x).
-
Final Processing: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude 2-(3-methyloxetan-3-yl)acetic acid, which can be used directly in the next step or purified further by chromatography if necessary.
Experimental Protocol: Formation of Lithium 2-(3-methyloxetan-3-yl)acetate
-
Reaction Setup: Dissolve the crude 2-(3-methyloxetan-3-yl)acetic acid (1.0 eq) in a suitable solvent such as water or ethanol.
-
Salt Formation: Add a stoichiometric amount (1.0 eq) of an aqueous solution of lithium hydroxide or a slurry of lithium carbonate. Effervescence (CO₂) will be observed if lithium carbonate is used.
-
Isolation: Stir the solution until the reaction is complete (the acid is fully dissolved and/or effervescence ceases). The lithium salt can then be isolated by removing the solvent under reduced pressure (lyophilization from water is often effective) to yield Lithium 2-(3-methyloxetan-3-yl)acetate as a solid.
Analytical Characterization
The identity and purity of the synthesized compound should be confirmed using standard analytical techniques.
-
Nuclear Magnetic Resonance (NMR) Spectroscopy:
-
¹H NMR: Expected signals would include a singlet for the methyl group, characteristic multiplets for the oxetane ring protons (typically in the 4-5 ppm region), and a singlet for the α-protons of the acetate moiety.[8][9]
-
¹³C NMR: Key signals would correspond to the quaternary carbon of the oxetane ring, the oxetane methylene carbons (~80 ppm), the methyl carbon, the acetate methylene carbon, and the carboxylate carbon (~170-180 ppm).[10]
-
-
Infrared (IR) Spectroscopy: The IR spectrum of the parent acid would show a broad O-H stretch (~2500-3300 cm⁻¹) and a sharp C=O stretch (~1700-1725 cm⁻¹). For the lithium salt, the O-H band will disappear, and the carbonyl peak will shift to a lower wavenumber (~1550-1610 cm⁻¹), characteristic of a carboxylate salt.[8]
-
Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry in negative ion mode for the parent acid should show a prominent peak for [M-H]⁻ at m/z 129.05. For the lithium salt, positive ion mode would show [M+H]⁺ (from protonation of the carboxylate) or potentially clusters like [M+Li]⁺.[5]
Applications in Medicinal Chemistry
Role as a Bioisostere
The 3-methyl-3-oxetanyl group is an effective bioisostere for the gem-dimethyl group, a common structural feature in many bioactive molecules.[1] While sterically similar, the oxetane introduces polarity and a hydrogen bond acceptor site without significantly increasing molecular weight. This substitution can disrupt undesirable metabolic pathways (e.g., oxidation of a methyl group) and improve interactions with polar residues in a protein binding pocket.[1][3]
Impact on Pharmacokinetic Properties
The primary utility of incorporating building blocks like Lithium 2-(3-methyloxetan-3-yl)acetate is to optimize the pharmacokinetic profile of a lead compound. The carboxylic acid handle provides a point for attachment (e.g., amide bond formation), while the oxetane moiety works to enhance drug-like properties. Numerous studies have demonstrated that the introduction of an oxetane ring can lead to:
-
Significantly improved aqueous solubility.[1]
-
Increased metabolic stability in human and rodent liver microsomes.[1]
-
Reduced lipophilicity, which can help in avoiding toxicity and non-specific binding.
-
Improved cell permeability and oral bioavailability.
For instance, replacing a metabolically labile group with a 3,3-disubstituted oxetane has been a successful strategy in developing robust inhibitors for targets such as the ALDH1A subfamily of enzymes.[1]
Conclusion
Lithium 2-(3-methyloxetan-3-yl)acetate is a specialized chemical reagent with significant potential in the field of drug discovery. Its unique structure combines a versatile carboxylic acid functional group with the beneficial physicochemical properties imparted by the 3-methyloxetane ring. By serving as a polar, stable, and low-molecular-weight building block, it enables medicinal chemists to systematically address common challenges in lead optimization, such as poor solubility and metabolic instability. The synthetic protocols and analytical data presented in this guide provide a solid foundation for the effective application of this compound in the synthesis of next-generation therapeutics.
References
- Al-Mawla, L. A., Al-Sanea, M. M., & Abdel-Aziz, M. (2024). Applications of oxetanes in drug discovery and medicinal chemistry. RSC Medicinal Chemistry, 15(1), 22-54.
- BLDpharm. (n.d.). 2-[(3-Methyloxetan-3-yl)methoxy]acetic acid.
- BenchChem. (n.d.). 2-(Oxetan-3-yl)acetic acid.
- American Elements. (n.d.). Lithium Acetate.
- Chem-Impex International. (n.d.). 3-Amino-3-methyloxetane.
- Fisher Scientific. (n.d.). CAS RN 2444-37-3.
- 001CHEMICAL. (n.d.). 3-Oxetaneacetic acid, α-methyl-, ethyl ester (ACI).
- Reddy, T. S., Vineel, B. G., Naidu, A., & Dubey, P. K. (2015). Synthesis of Novel 3-(4-Substitutedaryloxymethyl) Oxetan-3-Ylamines. Connect Journals.
- CymitQuimica. (n.d.). 3-Oxetanecarboxylic acid, 3-methyl-.
- Ramirez, A., et al. (2020). Chemical Space Exploration of Oxetanes. Molecules, 25(21), 5135.
- PureSynth. (n.d.). 3-Methyl-3-Oxetanecarboxylic Acid 98.0%(GC).
- Xu, H., et al. (2019). Structure Guided Design, Synthesis, and Biological Evaluation of Oxetane-Containing Indole Analogues as Microtubule-Targeting Agents. Journal of Medicinal Chemistry, 62(7), 3374-3390.
- Foley, D. J., et al. (2021). Investigating 3,3-Diaryloxetanes as Potential Bioisosteres Through Matched Molecular Pair Analysis. MedChemComm, 12, 1534-1540.
- Alanazi, M. M., et al. (2021). Discovery of new 3-methylquinoxalines as potential anti-cancer agents and apoptosis inducers targeting VEGFR-2: design, synthesis, and in silico studies. RSC Advances, 11(36), 22187-22203.
- Foley, D. J., et al. (2021). Investigating 3,3-diaryloxetanes as potential bioisosteres through matched molecular pair analysis. RSC Publishing.
- Chem-Impex International. (n.d.). 3-Methyl-3-oxetanecarboxylic acid.
- Tantillo, D. J., et al. (2021). Natural Products Containing the Oxetane and Related Moieties Present Additional Challenges for Structure Elucidation: A DU8+ Computational Case Study.
- National Center for Biotechnology Information. (n.d.).
- Wuts, P. G. M., & North, N. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews, 116(19), 11947-11991.
- U.S. Environmental Protection Agency. (n.d.). Acetic acid, 2-(3-methylbutoxy)-, 2-propen-1-yl ester.
- National Center for Biotechnology Information. (n.d.). Lithium 2-(oxetan-3-yloxy)
- Wikipedia. (n.d.).
- PubChemLite. (n.d.). 2-(3-methyloxetan-3-yl)acetic acid (C6H10O3).
- TCI Chemicals. (n.d.). Lithium 2-(Oxetan-3-yl)acetate.
- Sigma-Aldrich. (n.d.). Lithium acetate.
- PubChemLite. (n.d.). 2-(3-methyloxolan-3-yl)acetic acid (C7H12O3).
- MilliporeSigma. (n.d.). 3-Methyloxetane-3-carboxylic acid.
- Chalyk, S., et al. (2023). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)
- Snyder, J. P., et al. (2002). A Facile Synthesis of O-[(3-Methyloxetan-3-yl)-methyl]hydroxylamine. Journal of Organic Chemistry, 67(16), 5738-5741.
- ChemScene. (n.d.). (2,2-Dimethyloxetan-3-yl)methanol.
Sources
- 1. Applications of oxetanes in drug discovery and medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
- 2. 2-(Oxetan-3-yl)acetic acid|Research Chemical [benchchem.com]
- 3. researchgate.net [researchgate.net]
- 4. Investigating 3,3-diaryloxetanes as potential bioisosteres through matched molecular pair analysis - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
- 5. PubChemLite - 2-(3-methyloxetan-3-yl)acetic acid (C6H10O3) [pubchemlite.lcsb.uni.lu]
- 6. americanelements.com [americanelements.com]
- 7. Lithium acetate - Wikipedia [en.wikipedia.org]
- 8. connectjournals.com [connectjournals.com]
- 9. mdpi.com [mdpi.com]
- 10. Structure Guided Design, Synthesis, and Biological Evaluation of Oxetane-Containing Indole Analogues - PMC [pmc.ncbi.nlm.nih.gov]
